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Compound of Interest

Compound Name: 3-Nitro-4-propoxybenzoic acid

CAS No.: 35288-44-9

Cat. No.: B1592154

Get Quote

4-Propoxy-3-nitrobenzoic acid is a key chemical intermediate, primarily recognized for its role in

the synthesis of various pharmaceuticals, most notably the local anesthetic proparacaine.[1] Its

molecular structure, featuring a benzoic acid core with both a propoxy and a nitro group, makes

it a versatile building block for introducing these functionalities into more complex molecules.

Achieving a high-yield, scalable, and reproducible synthesis is therefore of critical interest to

researchers in medicinal chemistry and process development.

This document provides a comprehensive guide to the synthesis of 4-Propoxy-3-nitrobenzoic

acid. We will delve into the mechanistic underpinnings of the chosen synthetic route, present

detailed, field-tested protocols, and offer insights into process optimization and safety. The

primary pathway discussed involves the O-alkylation of 4-hydroxy-3-nitrobenzoic acid via the

Williamson ether synthesis, a robust and widely applicable reaction. Additionally, an alternative

high-yield final step involving ester hydrolysis, suitable for large-scale production, will be

presented.
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The most common and reliable laboratory-scale synthesis of 4-Propoxy-3-nitrobenzoic acid is

achieved through a two-step process starting from the readily available 4-hydroxybenzoic acid.

Nitration: The first step involves the electrophilic aromatic substitution on 4-hydroxybenzoic

acid to introduce a nitro group, yielding 4-hydroxy-3-nitrobenzoic acid.

Williamson Ether Synthesis: The second, crucial step is the O-alkylation of the phenolic

hydroxyl group of 4-hydroxy-3-nitrobenzoic acid with a propyl halide.

The Williamson Ether Synthesis: A Cornerstone of Ether
Formation
The Williamson ether synthesis is a classic and dependable SN2 reaction for forming ethers.[2]

[3] The reaction proceeds in two fundamental stages:[4]

Deprotonation: A base is used to deprotonate the acidic phenolic proton of 4-hydroxy-3-

nitrobenzoic acid, forming a nucleophilic phenoxide ion.

Nucleophilic Attack: The newly formed phenoxide ion attacks the electrophilic carbon of an

alkyl halide (in this case, a propyl halide). This attack occurs from the backside, displacing

the halide leaving group and forming the C-O ether bond.[2]

The efficiency of this SN2 reaction is highest with primary alkyl halides, such as 1-propyl

bromide or 1-propyl iodide, as they are sterically unhindered, which minimizes the competing

E2 elimination side reaction.[2]

Caption: SN2 Mechanism of Williamson Ether Synthesis

Experimental Protocols
Part 1: Synthesis of 4-Hydroxy-3-nitrobenzoic Acid
This protocol details the nitration of 4-hydroxybenzoic acid, a necessary precursor if not

commercially sourced.

Materials:

4-hydroxybenzoic acid
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Nitric acid (30-62% strength)[5]

Deionized water

Ice bath

Procedure:

In a flask equipped with a magnetic stirrer and placed in an ice bath, carefully add the

desired volume of nitric acid. The reaction temperature should be maintained between 20-

40°C for optimal yield and purity.[6]

Slowly add finely divided 4-hydroxybenzoic acid to the stirred nitric acid in small portions.

Maintain the temperature within the specified range using the ice bath.

After the addition is complete, continue stirring the suspension for several hours at 20-40°C.

[6]

Upon completion, the resulting suspension of 4-hydroxy-3-nitrobenzoic acid is filtered.

The collected solid is washed thoroughly with cold deionized water until the washings are

neutral.

The product is then dried under vacuum to yield 4-hydroxy-3-nitrobenzoic acid as a solid.

Part 2: High-Yield Synthesis of 4-Propoxy-3-nitrobenzoic
acid
This protocol employs the Williamson ether synthesis for the O-alkylation step.

Materials & Reagents:
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Reagent Molecular Wt. Molar Equiv. Notes

4-Hydroxy-3-

nitrobenzoic acid
183.12 g/mol 1.0 Starting material

Potassium Carbonate

(K₂CO₃), anhydrous
138.21 g/mol 2.0 - 2.5

Base for

deprotonation

1-Bromopropane 123.00 g/mol 1.2 - 1.5 Alkylating agent

N,N-

Dimethylformamide

(DMF)

- - Anhydrous, as solvent

Hydrochloric Acid

(HCl), concentrated
- As needed

For acidification

during workup

Deionized Water - -
For workup and

washing

Ethyl Acetate - -
For extraction

(optional)

Procedure:

To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 4-

hydroxy-3-nitrobenzoic acid (1.0 eq) and anhydrous potassium carbonate (2.0 eq).

Add a sufficient volume of anhydrous DMF to dissolve the solids and allow for effective

stirring.

Add 1-bromopropane (1.2 eq) to the mixture.

Heat the reaction mixture to 70-80°C and maintain for 4-6 hours. The reaction progress can

be monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Pour the reaction mixture into a beaker containing an excess of cold water.
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Acidify the aqueous solution to a pH of 2-3 by slowly adding concentrated hydrochloric acid

with vigorous stirring. This will precipitate the product.

Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation.

Collect the pale yellow solid product by vacuum filtration.

Wash the solid with copious amounts of cold deionized water to remove inorganic salts.

Dry the product in a vacuum oven. The expected yield is typically high, with purities often

exceeding 98%.

Alternative Protocol: High-Yield Saponification
For large-scale operations where the precursor ester is available, a simple hydrolysis step can

afford the final product in near-quantitative yields.[7]

Procedure:

Charge a reactor with 3-nitro-4-propoxybenzoic acid propyl ester and water.

Add a sodium hydroxide solution.

Slowly heat the mixture to 70-80°C and maintain for approximately 12 hours.[7]

Cool the reaction mixture to 15-25°C.

Adjust the pH of the solution to 2-3 by adding concentrated hydrochloric acid, which will

cause the product to precipitate as a pale yellow solid.[7]

Further cool the suspension to 0-10°C and stir for 2 hours.[7]

Filter the solid and dry to obtain 4-Propoxy-3-nitrobenzoic acid. This method has been

reported to achieve yields of 98.0% with a purity of 98.7%.[7]
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Figure 2: Overall Synthetic Workflow
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Caption: Overall Synthetic Workflow

Product Characteristics
Property Value Source

IUPAC Name 4-Propoxy-3-nitrobenzoic acid [8]

CAS Number 35288-44-9 [8]

Molecular Formula C₁₀H₁₁NO₅ [8]

Molecular Weight 225.20 g/mol [8]

Melting Point 167.5-169.7 °C [1]

Appearance Pale yellow solid [7]

Safety and Handling
Proper safety precautions are paramount when performing this synthesis.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1592154/docs?utm_src=pdf-body-img#introduction-the-significance-of-4-propoxy-3-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-4-propoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-4-propoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-4-propoxybenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Nitro-4-propoxybenzoic-acid
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4947363.htm
https://www.chemicalbook.com/synthesis/4-propoxy-3-nitrobenzoic-acid.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1592154?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and

appropriate chemical-resistant gloves. All operations should be conducted inside a certified

chemical fume hood.[9]

Reagent Hazards:

Nitric Acid: Highly corrosive and a strong oxidizing agent. Avoid contact with skin and eyes

and handle with extreme care.

Nitroaromatic Compounds: Compounds like 4-hydroxy-3-nitrobenzoic acid can cause skin

and eye irritation.[10] Avoid inhalation of dust and direct contact.[9][11]

Alkyl Halides (1-Bromopropane): Can be harmful if inhaled or absorbed through the skin. It

is also flammable.

Bases (K₂CO₃, NaOH): Corrosive and can cause severe skin and eye damage.

Waste Disposal: Dispose of all chemical waste according to institutional and local

regulations.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Introduction: The Significance of 4-Propoxy-3-
nitrobenzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1592154/docs#introduction-the-significance-of-4-
propoxy-3-nitrobenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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